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Compound of Interest

Compound Name: Himastatin

Cat. No.: B1244360 Get Quote

An In-depth Examination of the Isolation, Characterization, and Biological Activity of a Novel

Cyclohexadepsipeptide from Streptomyces hygroscopicus

This technical guide provides a comprehensive overview of the discovery of himastatin, a

unique dimeric cyclohexadepsipeptide antibiotic produced by Streptomyces hygroscopicus.

The document is intended for researchers, scientists, and drug development professionals,

offering detailed insights into the experimental protocols, quantitative data, and biosynthetic

pathways associated with this potent antitumor and antimicrobial agent.

Introduction
Himastatin is a novel natural product first isolated from the fermentation broth of Streptomyces

hygroscopicus (ATCC 53653), an actinomycete discovered in a soil sample from India.[1] It is a

symmetrical homodimer of a complex cyclohexadepsipeptide, featuring a unique biphenyl

linkage between two oxidized tryptophan units.[2][3] The molecule is comprised of several

amino and hydroxy acid residues, including D-valine, D-threonine, L-leucine, L-α-

hydroxyisovaleric acid, (3R,5R)-5-hydroxypiperazic acid, and (2R,3aR,8aR)-3a-

hydroxyhexahydropyrrolo[2,3b]indole 2-carboxylic acid.[2][3] Himastatin has garnered

significant interest due to its potent activity against Gram-positive bacteria and its demonstrated

efficacy in prolonging the lifespan of mice with P388 leukemia and B16 melanoma.[1] Its

unusual structure and promising biological activities make it a compelling subject for further

research and potential therapeutic development.
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Discovery and Isolation Workflow
The discovery of himastatin began with the screening of soil microorganisms for the

production of novel antitumor antibiotics. The producing organism, strain C39108-P210-51, was

identified as Streptomyces hygroscopicus based on its morphological, cultural, and

physiological characteristics.[1] The workflow for the discovery and isolation of himastatin is

depicted below.
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Discovery Phase

Production Phase

Purification and Characterization

Soil Sample Collection (India)

Isolation of Actinomycete Strain C39108-P210-51

Taxonomic Identification as Streptomyces hygroscopicus Screening for Antitumor Activity

Fermentation in Culture Broth Extraction of Crude Product

Vacuum Liquid Chromatography

Column Chromatography

Crystallization

Structural Elucidation (NMR, MS, etc.)

Pure Himastatin
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Monomer Assembly and Cyclization

Oxidative Dimerization

Non-Ribosomal Peptide Synthetase (NRPS) Assembly

Linear Hexadepsipeptide Precursor

Cyclization

(+)-Himastatin Monomer

Oxidation by HmtS (Cytochrome P450)

Radical-Radical Coupling

(-)-Himastatin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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